3-Methyl-4-(toluene-4-sulfonyl)-furazan
Overview
Description
3-Methyl-4-(toluene-4-sulfonyl)-furazan, also known as MTSTF, is a heterocyclic compound that has gained significant attention in the field of scientific research due to its unique properties. MTSTF is a derivative of furazan and is widely used in various laboratory experiments.
Mechanism of Action
3-Methyl-4-(toluene-4-sulfonyl)-furazan acts as a spin trap by reacting with free radicals to form a stable adduct. The adduct can be detected using electron paramagnetic resonance (EPR) spectroscopy, which allows for the identification and quantification of free radicals. 3-Methyl-4-(toluene-4-sulfonyl)-furazan has also been shown to inhibit the activity of certain enzymes by reacting with their active sites.
Biochemical and Physiological Effects:
3-Methyl-4-(toluene-4-sulfonyl)-furazan has been shown to have various biochemical and physiological effects. It has been shown to protect against oxidative stress and inflammation in cells and tissues. 3-Methyl-4-(toluene-4-sulfonyl)-furazan has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
3-Methyl-4-(toluene-4-sulfonyl)-furazan has several advantages for lab experiments. It is stable and can be stored for long periods of time. It is also easy to handle and can be used in a variety of experimental systems. However, 3-Methyl-4-(toluene-4-sulfonyl)-furazan has some limitations as well. It can be toxic at high concentrations and can interfere with certain assays.
Future Directions
There are several future directions for the use of 3-Methyl-4-(toluene-4-sulfonyl)-furazan in scientific research. It can be used to study the role of free radicals in various diseases such as cancer, neurodegenerative diseases, and cardiovascular diseases. 3-Methyl-4-(toluene-4-sulfonyl)-furazan can also be used to develop new therapies for these diseases. Additionally, 3-Methyl-4-(toluene-4-sulfonyl)-furazan can be used to study the redox state of cells and tissues in vivo, which can provide valuable information about the metabolic status of cells and tissues.
Conclusion:
3-Methyl-4-(toluene-4-sulfonyl)-furazan is a unique compound that has gained significant attention in scientific research due to its properties. It has been widely used as a spin trap and fluorescent probe to study free radicals and the redox state of cells and tissues. 3-Methyl-4-(toluene-4-sulfonyl)-furazan has several advantages for lab experiments, but also has some limitations. There are several future directions for the use of 3-Methyl-4-(toluene-4-sulfonyl)-furazan in scientific research, which can provide valuable insights into various diseases and the metabolic status of cells and tissues.
Scientific Research Applications
3-Methyl-4-(toluene-4-sulfonyl)-furazan has been widely used in scientific research due to its unique properties. It is a potent electron acceptor and can undergo one-electron reduction to form a stable radical. 3-Methyl-4-(toluene-4-sulfonyl)-furazan has been used as a spin trap to study free radical reactions in various systems. It has also been used as a fluorescent probe to study the redox state of cells and tissues.
properties
IUPAC Name |
3-methyl-4-(4-methylphenyl)sulfonyl-1,2,5-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3S/c1-7-3-5-9(6-4-7)16(13,14)10-8(2)11-15-12-10/h3-6H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDZKIUSISGQSFU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=NON=C2C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-4-(toluene-4-sulfonyl)-furazan | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
